Cas no 142341-04-6 (Mono-POM Ethyl Adefovir)

• Product Name: Mono-POM Ethyl Adefovir
• CAS No: 142341-04-6
• MF: C₁₆H₂₆N₅O₆P
• MW: 415.381304264069
• MDL: MFCD00869908
• CID: 1023551
• PubChem ID: 10319663
• Update Time: 2025-07-02

Mono-POM Ethyl Adefovir Chemical and Physical Properties

Names and Identifiers

• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryl)oxy)methyl pivalate
• Mono-POM Ethyl Adefovir
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)-(ethoxy)phosphoryl)oxy)methyl pivalate
• 9-[2-(PHOSPHONOMETHOXY)ETHYL]ADENINE,MONOETHYL MONO(PIVALOYLOXY)METHYL ESTER
• Mono-POM Ethyl Adefo
• 2,2-Dimethylpropanoic Acid [[[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]ethoxyphosphinyl]oxy]methyl ester
• Mono(pivaloyloxymethyl) Ethyl Adefovir
• SC1443
• [2-(6-aminopurin-9-yl)ethoxymethyl-ethoxyphosphoryl]oxymethyl 2,2-dimethylpropanoate
• 142341-04-6
• DTXSID90438070
• [({[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}(ethoxy)phosphoryl)oxy]methyl 2,2-dimethylpropanoate
• {[{[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl}(ethoxy)phosphoryl]oxy}methyl 2,2-dimethylpropanoate
• BCP29741
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryl)oxy)methylpivalate
• A807895
• Mono-POM Ethyl Adefovir; Mono(pivaloyloxymethyl) Ethyl Adefovir; 2,2-Dimethylpropanoic acid [[[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]ethoxyphosphinyl]oxy]methyl ester
• 2,2-dimethylpropanoic acid,((((2-(6-amino-9h-purin-9-yl)ethoxy)methyl)ethoxyphosphinyl)oxy)methyl ester
• (((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryloxy)methyl pivalate
• CHEMBL54280
• Adefovir Dipivoxyl Impurity C
• Mono(pivaloyloxymethyl) Ethyl Adefovir; 2,2-Dimethylpropanoic Acid [[[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]ethoxyphosphinyl]oxy]methyl ester
• PROPANOIC ACID, 2,2-DIMETHYL-, [[[[2-(6-AMINO-9H-PURIN-9-YL)ETHOXY]METHYL]ETHOXYPHOSPHINYL]OXY]METHYL ESTER
• AKOS015896452
• [2-(6-aminopurin-9-yl)ethoxymethyl-ethoxy-phosphoryl]oxymethyl 2,2-dimethylpropanoate

• MDL： MFCD00869908
• Inchi： 1S/C16H26N5O6P/c1-5-26-28(23,27-10-25-15(22)16(2,3)4)11-24-7-6-21-9-20-12-13(17)18-8-19-14(12)21/h8-9H,5-7,10-11H2,1-4H3,(H2,17,18,19)
• InChI Key： NOZLVTCICOSPFI-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2=C(N)N=CN=C12)(=O)(OCC)OCOC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 415.16200
• Monoisotopic Mass: 415.16207056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.39
• Melting Point: NA
• Boiling Point: 586.4±60.0 °C at 760 mmHg
• Flash Point: 308.4±32.9 °C
• PSA: 150.49000
• LogP: 2.75680
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Mono-POM Ethyl Adefovir Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Mono-POM Ethyl Adefovir

Professional Introduction to Mono-POM Ethyl Adefovir (CAS No. 142341-04-6)

Mono-POM Ethyl Adefovir, a compound with the chemical identifier CAS No. 142341-04-6, represents a significant advancement in the field of chemically modified nucleoside analogs. This compound has garnered considerable attention due to its potential applications in antiviral therapies, particularly in the context of addressing complex viral infections. The development of such derivatives is driven by the need for more effective and targeted treatments that can overcome resistance mechanisms associated with existing therapeutic agents.

The core structure of Mono-POM Ethyl Adefovir is derived from the well-known nucleoside analog ethyl adefovir, which itself has demonstrated efficacy against certain viral pathogens. The introduction of a 1-(2-hydroxypropoxymethyl) moiety into the molecule enhances its pharmacological properties, leading to improved bioavailability and reduced toxicity. This modification is a testament to the ongoing efforts in medicinal chemistry to optimize drug candidates for clinical use.

Recent studies have highlighted the compound's potential in combating viral infections, particularly those caused by viruses that have developed resistance to standard antiviral medications. The unique structural features of Mono-POM Ethyl Adefovir allow it to interact with viral polymerases in a manner that inhibits replication, thereby reducing viral load in infected individuals. This mechanism of action is particularly relevant in the context of emerging viral strains that pose significant therapeutic challenges.

One of the most compelling aspects of Mono-POM Ethyl Adefovir is its ability to exhibit synergistic effects when combined with other antiviral agents. This property is crucial in managing chronic viral infections, where long-term treatment regimens are often required. By enhancing the efficacy of existing therapies, Mono-POM Ethyl Adefovir could provide clinicians with a more robust armamentarium for treating complex infections.

The synthesis and characterization of Mono-POM Ethyl Adefovir have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and chiral resolution have been utilized to achieve the desired stereoisomer purity, thereby optimizing the compound's pharmacokinetic profile.

In vitro and in vivo studies have provided valuable insights into the pharmacological properties of Mono-POM Ethyl Adefovir. These studies have demonstrated its ability to inhibit viral replication at submicromolar concentrations, making it a promising candidate for further clinical development. Additionally, preclinical toxicology studies have indicated a favorable safety profile, which is essential for translating laboratory findings into safe and effective clinical therapies.

The development of Mono-POM Ethyl Adefovir aligns with broader trends in antiviral drug discovery, where there is an increasing emphasis on targeting viral enzymes and pathways that are critical for replication and survival. By doing so, this compound offers a novel approach to managing viral infections that could complement existing treatment strategies.

As research continues to evolve, the potential applications of Mono-POM Ethyl Adefovir are likely to expand beyond its initial scope. Ongoing investigations are exploring its efficacy against other pathogens and its potential role in combination therapies for multi-drug-resistant infections. These efforts underscore the importance of innovative chemical approaches in addressing global health challenges.

The journey from laboratory discovery to clinical application involves multiple stages, each requiring rigorous evaluation and validation.Mono-POM Ethyl Adefovir exemplifies this process, demonstrating how structural modifications can lead to significant improvements in drug efficacy and safety. As more data becomes available from clinical trials and real-world studies, our understanding of this compound's therapeutic potential will continue to grow.